Cas no 1824049-93-5 (methyl 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate)

• Product Name: methyl 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate
• CAS No: 1824049-93-5
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD27635030
• CID: 4622098
• PubChem ID: 122163606
• Update Time: 2025-10-28

methyl 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• DB-143377
• 791856-73-0
• methyl5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate
• EN300-264197
• AT30337
• 1824049-93-5
• SCHEMBL20571711
• CS-0530677
• methyl 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate

• MDL： MFCD27635030
• Inchi： 1S/C10H12N2O2/c1-14-10(13)9-5-4-7-8(12-9)3-2-6-11-7/h4-5,11H,2-3,6H2,1H3
• InChI Key： VLRDCSSYGUUCMF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(CCCN2)N=1)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on methyl 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate

Introduction to Methyl 5,6,7,8-Tetrahydro-1,5-Naphthyridine-2-Carboxylate (CAS No. 1824049-93-5)

Methyl 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate is a compound with the CAS registry number 1824049-93-5. This compound belongs to the class of naphthyridines, which are bicyclic aromatic heterocycles with significant applications in pharmaceuticals and materials science. The structure of this compound consists of a naphthyridine ring system with a tetrahydro substitution pattern at positions 5,6,7, and 8, along with a methyl ester group attached at position 2.

Recent studies have highlighted the potential of methyl 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate in various fields due to its unique chemical properties and structural features. Researchers have explored its role as a precursor in the synthesis of advanced materials and as an intermediate in drug development processes.

The synthesis of methyl 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. The compound's stability under various conditions has been extensively studied to ensure its suitability for industrial applications.

In terms of applications, methyl 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate has shown promise in the development of novel pharmaceutical agents targeting specific biological pathways. Its ability to interact with biological systems makes it a valuable tool in medicinal chemistry research.

Moreover, this compound has been investigated for its potential use in electronic materials due to its aromaticity and electron-withdrawing groups that can influence electronic properties. The integration of such compounds into advanced materials could pave the way for next-generation technologies.

From an environmental standpoint, the handling and disposal of methyl 5,6,7,8-tetrahydro-1,naphthyridine carboxylate must adhere to established safety protocols to minimize any adverse effects on ecosystems.

In conclusion,methyl 5,tetrahydro,naphthyridine carboxylate (CAS No.) is a versatile compound with diverse applications across multiple disciplines. Its continued exploration will undoubtedly contribute to advancements in science and technology.